1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride

• IUPAC Name: 1-(1,5-dimethylindol-3-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C12H16N2.ClH/c1-8-4-5-12-10(6-8)11(9(2)13)7-14(12)3;/h4-7,9H,13H2,1-3H3;1H
• InChI Key: HUQMUHDINPPMKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C=C2C(C)N)C.Cl
• Molecular Formula: C12H17ClN2
• Molecular Weight: 224.73 g/mol

Description

Indole derivatives, such as the one you mentioned, are aromatic heterocyclic organic compounds. They have a bicyclic structure, consisting of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring.

Synthesis Analysis

While specific synthesis methods for “1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride” are not available, indole derivatives are often synthesized through methods involving electrophilic substitution, due to the excessive π-electrons delocalization.

Molecular Structure Analysis

The molecular structure of indole derivatives generally consists of a benzene ring fused to a pyrrole ring. The exact structure of “1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride” would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Indole derivatives are known to undergo a variety of chemical reactions, particularly electrophilic substitution, due to the presence of π-electrons.

Physical And Chemical Properties Analysis

The physical and chemical properties of “1-(1,5-Dimethyl-1H-indol-3-yl)ethan-1-amine hydrochloride” would depend on its specific structure. Indole derivatives are generally crystalline and colorless, with specific odors. They are often soluble in water and other polar solvents.

Scientific Research Applications

Antiviral Activity

• Researchers have explored DIMIE and its derivatives as potential antiviral agents. For instance:
  • .

Anti-HIV Potential

• DIMIE derivatives have been investigated as anti-HIV agents. .

Antitubercular Potential

• Some indole derivatives, including DIMIE, have been evaluated for antitubercular activity. .

Mechanism of Action

The mechanism of action of indole derivatives can vary widely depending on their specific structure and functional groups. They have been found to exhibit a broad range of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc.

Safety and Hazards

Safety and hazard information would depend on the specific compound. It’s important to handle all chemicals with appropriate safety measures, including wearing gloves and eye protection.

Future Directions

Indole derivatives have been the focus of much research due to their wide range of biological activities and potential therapeutic applications. Future research may focus on developing new synthetic methods and exploring new biological activities.